Cas no 89822-80-0 (Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, bis(2-chloroethyl) ester)

• Product name: Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, bis(2-chloroethyl) ester
• CAS No: 89822-80-0
• MF: C₁₁H₁₃Cl₂N₂O₇P
• MW: 387.109882116318
• CID: 587982
• PubChem ID: 71326396

Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, bis(2-chloroethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2,6-dinitrophenyl)methyl]-, bis(2-chloroethyl) ester
• 2-[bis(2-chloroethoxy)phosphorylmethyl]-1,3-dinitrobenzene
• DTXSID80755607
• Bis(2-chloroethyl) [(2,6-dinitrophenyl)methyl]phosphonate
• 89822-80-0

• Inchi： InChI=1S/C11H13Cl2N2O7P/c12-4-6-21-23(20,22-7-5-13)8-9-10(14(16)17)2-1-3-11(9)15(18)19/h1-3H,4-8H2
• InChI Key： QOTZHJXICGZGOZ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)[N+](=O)[O-])CP(=O)(OCCCl)OCCCl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 385.9837431g/mol
• Monoisotopic Mass: 385.9837431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 136.98000
• LogP: 4.75330